(2,5-dimethoxyphenyl)[3-(2-methoxyphenyl)-2-propen-1-yl]amine

• IUPAC Name: 2,5-dimethoxy-N-[(E)-3-(2-methoxyphenyl)prop-2-enyl]aniline
• InChI: InChI=1S/C18H21NO3/c1-20-15-10-11-18(22-3)16(13-15)19-12-6-8-14-7-4-5-9-17(14)21-2/h4-11,13,19H,12H2,1-3H3/b8-6+
• InChI Key: HVFCYOPNDMPWOR-SOFGYWHQSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NCC=CC2=CC=CC=C2OC
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)NC/C=C/C2=CC=CC=C2OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

(2,5-dimethoxyphenyl)[3-(2-methoxyphenyl)-2-propen-1-yl]amine, commonly known as 2C-H, is a psychedelic phenethylamine that belongs to the 2C family of compounds. It was first synthesized by Alexander Shulgin in 1974 and has since been studied for its potential scientific research applications.

Mechanism of Action

2C-H acts as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. It also has affinity for other serotonin receptors, such as 5-HT2B and 5-HT2C. The exact mechanism of action of 2C-H is not fully understood, but it is thought to modulate the activity of serotonin in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2C-H are not well studied. However, it is known to produce psychedelic effects, such as altered perception, thought, and mood. It may also produce physical effects, such as increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 2C-H in lab experiments is its selectivity for the 5-HT2A receptor, which allows for the study of this specific receptor. However, its psychedelic effects may complicate the interpretation of results and make it difficult to conduct experiments in a controlled manner.

Future Directions

Future research on 2C-H could focus on its potential therapeutic applications, such as its use in psychotherapy and spiritual practices. It could also focus on its effects on other serotonin receptors and its potential as a research tool for studying these receptors. Additionally, research could be conducted to better understand the biochemical and physiological effects of 2C-H.

Scientific Research Applications

2C-H has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its potential use in psychotherapy and spiritual practices. Additionally, 2C-H has been studied for its effects on the central nervous system and its potential as a research tool for studying serotonin receptors.